Cas no 2227709-69-3 (rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol
• CAS No: 2227709-69-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5865837
• PubChem ID: 165786969
• Update Time: 2025-05-25

rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol
• EN300-1634480
• 2227709-69-3

• Inchi： 1S/C9H15NO2/c11-9-6-10-5-8(9)7-1-3-12-4-2-7/h1,8-11H,2-6H2/t8-,9+/m0/s1
• InChI Key： IPEGXZZAKXFCBA-DTWKUNHWSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1=CCOCC1

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol

Recent Advances in the Study of rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol (CAS: 2227709-69-3)

The compound rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol (CAS: 2227709-69-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators for challenging biological targets. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, shedding light on its mechanism of action and therapeutic utility.

A key area of research has been the optimization of synthetic routes for rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis method that improves yield and enantiomeric purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a versatile intermediate in the synthesis of complex pharmacophores, particularly those targeting G protein-coupled receptors (GPCRs) and ion channels.

Pharmacological investigations have revealed that rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol exhibits notable activity as a modulator of neurotransmitter systems. Preclinical studies indicate its potential application in neurological disorders, with particular emphasis on its ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic properties. The compound's unique stereochemistry appears to play a critical role in its receptor binding affinity and selectivity.

Recent structural-activity relationship (SAR) studies have explored various derivatives of rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol, leading to the identification of several analogs with improved potency and reduced off-target effects. These findings were presented at the 2023 American Chemical Society National Meeting, showcasing the compound's potential as a scaffold for developing next-generation therapeutics for pain management and neurodegenerative diseases.

In the field of drug discovery, rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol has emerged as a valuable tool compound for studying protein-ligand interactions. Its crystalline structure has been determined through X-ray crystallography, providing crucial insights into its binding modes with various biological targets. This structural information is currently being utilized in computer-aided drug design programs to develop more selective and potent therapeutic agents.

Looking forward, researchers anticipate that rac-(3R,4S)-4-(3,6-dihydro-2H-pyran-4-yl)pyrrolidin-3-ol will continue to serve as an important molecular scaffold in medicinal chemistry. Ongoing clinical investigations are exploring its derivatives as potential treatments for central nervous system disorders, with several candidates expected to enter phase I clinical trials in 2024. The compound's versatility and demonstrated biological activity position it as a significant focus area in contemporary drug discovery efforts.